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Compound of Interest

Compound Name: (4-Methoxycyclohexyl)methanol
CAS No.: 101869-74-3
Cat. No.: B3045096

Get Quote

Executive Summary

(4-Methoxycyclohexyl)methanol (CAS: 101869-74-3) is a bifunctional cyclohexane scaffold
increasingly utilized in medicinal chemistry as a non-aromatic linker and polarity-modulating
fragment.[1] Characterized by a 1,4-disubstitution pattern, it exists as distinct cis and trans
diastereomers, each possessing unique vector properties and lipophilic profiles.[1] This guide
provides a definitive analysis of its physicochemical properties, stereochemical behavior, and
validated synthetic protocols, serving as a reference for its integration into lead optimization
campaigns.[1]

Chemical Identity & Stereochemistry
Nomenclature & Identifiers
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Property

Detail

IUPAC Name

(4-Methoxycyclohexyl)methanol

Common Name

4-Methoxycyclohexylcarbinol

CAS Number (Mix)

101869-74-3

CAS (Trans)

888710-00-7

CAS (Cis) 1207625-64-6
Molecular Formula CsH1602

Molecular Weight 144.21 g/mol
SMILES COC1CccCc(ccr)co

Stereochemical Conformation Analysis

The physicochemical behavior of (4-Methoxycyclohexyl)methanol is governed by the

conformational preference of the cyclohexane ring.[1]

e Trans-Isomer (Thermodynamic Product): In the 1,4-disubstituted system, the trans isomer

allows both the methoxy (-OMe) and hydroxymethyl (-CH20H) groups to occupy equatorial

positions (diequatorial, e,e).[1] This minimizes 1,3-diaxial interactions, making the trans

isomer thermodynamically more stable (approx. 2-3 kcal/mol lower in energy).[1]

o Cis-Isomer (Kinetic/Higher Energy): The cis isomer forces one substituent into an axial

position (a,e or e,a).[1] Due to the A-values (energy penalty for axial orientation) of -CH20H

(~1.7 kcal/mol) and -OMe (~0.6 kcal/mal), the conformer with the equatorial hydroxymethyl

group is slightly favored, but the overall molecule remains higher in energy than the trans

form.[1]
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Figure 1: Conformational analysis of 1,4-disubstituted cyclohexane isomers. The trans-
diequatorial conformation represents the global minimum.[1]

Physicochemical Properties

The following data aggregates experimental baselines and high-confidence predicted values
derived from structure-activity relationship (SAR) algorithms.
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Property

Value /| Range

Context & Notes

Physical State

Colorless Liquid

Viscous oil at RT due to H-
bonding.[1]

Significantly higher than the

Boiling Point 220°C - 230°C (Predicted) methyl analog (MCHM, 202°C)
due to ether polarity.[1]
Estimated.[1] Higher than

Density 0.98 - 1.02 g/cm3 MCHM (0.91 g/cm3) due to

oxygen content.[1]

LogP (Lipophilicity)

0.9 (Experimental/Computed)

Optimal for CNS penetration.
Lower than MCHM (LogP
~2.2), making it a more polar
scaffold.[1]

High solubility attributed to the

Solubility (Water) >5,000 mg/L H-bond donor (-OH) and
acceptor (-OMe).[1]
Typical for primary aliphatic
pKa ~15.1 P P yaip
alcohols.[1]
20.2 A2 (Alcohol) + 9.2 A2
Polar Surface Area (PSA) 29.5 A2 (Ether).[1] Excellent
membrane permeability.[1]
) Useful for monitoring
Refractive Index 1.46 - 1.47

distillation fractions.[1]

Solubility & Lipophilicity Insight

Unlike its hydrophobic analog 4-methylcyclohexanemethanol (MCHM), the 4-methoxy variant

exhibits a "Goldilocks" polarity profile.[1] The methoxy group lowers LogP by approximately 1.3

units compared to a methyl group, enhancing aqueous solubility without compromising

membrane permeability.[1] This makes it an ideal "solubilizing linker" in PROTACSs or fragment-

based drug design.[1]

© 2026 BenchChem. All rights reserved. 4 /11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Manufacturing Protocol
Synthetic Strategy

The most robust route utilizes Methyl 4-methoxybenzoate as a starting material.[1] This
aromatic precursor is inexpensive and allows for stereochemical control during the
hydrogenation step.[1]

Reaction Scheme:

o Heterogeneous Hydrogenation: Reduction of the aromatic ring to the saturated cyclohexane
ester.[1]

» Hydride Reduction: Conversion of the ester to the primary alcohol.[1]
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Figure 2: Industrial synthesis pathway from aromatic ester precursors.

Detailed Protocol (Bench Scale)

Step 1: Hydrogenation (Aromatic Reduction)[1]
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» Reagents: Methyl 4-methoxybenzoate (1.0 eq), 5% Rh/Al203 (5 wt%), Methanol (Solvent).[1]
o Conditions: High pressure reactor, 50 bar Hz, 60°C, 12 hours.

o Mechanism: Rhodium effectively saturates the aromatic ring.[1] Note: Using Ruthenium
(Ru/C) often favors the cis-isomer kinetically, while higher temperatures favor the trans-
isomer.[1]

o Workup: Filter catalyst through Celite. Concentrate filtrate to yield Methyl 4-
methoxycyclohexanecarboxylate.[1]

Step 2: Hydride Reduction (Ester to Alcohol)[1]
« Reagents: LiAlH4 (1.2 eq), Anhydrous THF.

e Procedure:

[e]

Suspend LiAlH4 in THF at 0°C under Argon.

o

Add intermediate ester dropwise (exothermic).[1]

Warm to RT and reflux for 2 hours.

[¢]

[¢]

Quench (Fieser Method): Cool to 0°C. Add water (1x mass of LAH), then 15% NaOH (1x),
then water (3x).

 Purification: The resulting granular precipitate is filtered.[1] The filtrate is dried (MgSOa4) and
concentrated.[1] Distillation under reduced pressure (vacuum) yields the pure oil.[1]

Analytical Characterization

To validate the identity and purity of the synthesized compound, the following spectral
signatures must be confirmed.

'H NMR Spectroscopy (400 MHz, CDCI3)
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Chemical Shift () Multiplicity Integration Assighment
-CHz2-OH
3.45 - 3.50 Doublet (d, J=6.5 Hz) 2H
(Hydroxymethyl)
. -OCHs (Methoxy
3.32 Singlet (s) 3H
group)
] CH-OMe (Ring proton
3.05-3.15 Multiplet (tt) 1H
C4)
) Ring protons
1.95-2.10 Broad Multiplet 4H )
(Equatorial)
. CH-CH20H (Ring
1.40 - 1.60 Multiplet 1H
proton C1)
1.00-1.30 Multiplet 4H Ring protons (Axial)

Diagnostic Note: The splitting pattern of the CH-OMe proton at ~3.1 ppm can distinguish
isomers.[1] A wide triplet-of-triplets (tt) with large coupling constants (~10-12 Hz) indicates an
axial proton, confirming the equatorial orientation of the methoxy group (Trans isomer).[1]

Mass Spectrometry (GC-MS)

e Molecular lon [M]+: 144 m/z (often weak).[1]
o Base Peak: Typically m/z 71 (Methoxycyclohexyl fragment) or m/z 31 (CH20H+).[1]

e Characteristic Loss: [M-32] (Loss of Methanol) -> m/z 112.[1]

Handling & Safety (GHS)

» Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1][2]

o H319: Causes serious eye irritation.[1][2][3]
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o H335: May cause respiratory irritation.[1][2]

o Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon). Hygroscopic;
protect from moisture to prevent water uptake which complicates stoichiometry in
subsequent reactions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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